2-(Cyclobutylmethyl)cyclohexan-1-ol
Overview
Description
Scientific Research Applications
Organic Chemistry Education
2-(Cyclobutylmethyl)cyclohexan-1-ol: serves as an excellent example for teaching organic synthesis and reaction mechanisms. Its structure is ideal for demonstrating concepts like stereochemistry , ring formation , and functional group transformations .
Medicinal Chemistry
In medicinal chemistry, this compound could be used as a precursor for synthesizing potential pharmacophores . Its cyclohexanol moiety can be modified to create derivatives that may act on biological targets.
Materials Science
The compound’s robust ring structure makes it a candidate for creating polymers or plastics with enhanced durability. It could be incorporated into polymer chains to improve the material’s mechanical properties .
Environmental Science
2-(Cyclobutylmethyl)cyclohexan-1-ol: may be studied for its biodegradability and impact on the environment. It could serve as a model compound for understanding the environmental fate of similar organic molecules .
Chemical Synthesis
This compound can be involved in [2+2] cycloaddition reactions , which are pivotal in synthesizing cyclobutane-containing natural products . These reactions are fundamental in creating complex organic molecules with diverse biological activities .
Biochemistry
The cyclohexanol group in 2-(Cyclobutylmethyl)cyclohexan-1-ol is structurally similar to many bioactive molecules . It could be used to study enzyme-substrate interactions or to synthesize biomimetic compounds .
Pharmacology
As a scaffold, 2-(Cyclobutylmethyl)cyclohexan-1-ol could be utilized to develop new drugs. Its structure allows for multiple functionalizations, making it a versatile starting point for drug discovery.
Analytical Chemistry
This compound can be used as a standard in analytical techniques like NMR , HPLC , and LC-MS to calibrate instruments or to develop new analytical methods .
properties
IUPAC Name |
2-(cyclobutylmethyl)cyclohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O/c12-11-7-2-1-6-10(11)8-9-4-3-5-9/h9-12H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUWFOEQITUUDPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CC2CCC2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclobutylmethyl)cyclohexan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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